Cas no 850907-29-8 (5-(4-fluorophenyl)methoxy-2-(3-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-(4-fluorophenyl)methoxy-2-(3-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850907-29-8
• MF: C₂₄H₂₂FNO₂
• MW: 375.435389995575
• CID: 6176815
• PubChem ID: 2152184
• Update Time: 2025-05-19

5-(4-fluorophenyl)methoxy-2-(3-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)methoxy-2-(3-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• AKOS024583288
• 5-((4-fluorobenzyl)oxy)-2-(3-methylbenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• F0556-0579
• 850907-29-8
• 5-[(4-fluorophenyl)methoxy]-2-[(3-methylphenyl)methyl]-3,4-dihydroisoquinolin-1-one
• 5-[(4-fluorophenyl)methoxy]-2-[(3-methylphenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one

• Inchi： 1S/C24H22FNO2/c1-17-4-2-5-19(14-17)15-26-13-12-21-22(24(26)27)6-3-7-23(21)28-16-18-8-10-20(25)11-9-18/h2-11,14H,12-13,15-16H2,1H3
• InChI Key： NICWQRRMXOGTPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1=CC=CC2C(N(CC3C=CC=C(C)C=3)CCC=21)=O

Computed Properties

• Exact Mass: 375.16345711g/mol
• Monoisotopic Mass: 375.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-(4-fluorophenyl)methoxy-2-(3-methylphenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

5-(4-Fluorophenyl)Methoxy-2-(3-Methylphenyl)Methyl-1,2,3,4-Tetrahydroisoquinolin-1-One: A Comprehensive Overview

The compound 5-(4-fluorophenyl)methoxy is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmacology. Its unique structure, characterized by the presence of a fluorophenyl group and a methoxy substituent, makes it a valuable compound for exploring various chemical reactions and biological activities. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of 5-(4-fluorophenyl)methoxy involves a series of intricate organic reactions. Researchers have employed advanced methodologies such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for further functionalization. The use of transition metal catalysts has been particularly effective in streamlining the synthesis process, making it more efficient and scalable for industrial applications.

In terms of pharmacological properties, 5-(4-fluorophenyl)methoxy has demonstrated promising activity in vitro. Studies conducted using various cell lines have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry*. The compound's ability to modulate key enzymes involved in inflammatory responses suggests its potential as a lead compound for developing anti-inflammatory drugs.

The application of 5-(4-fluorophenyl)methoxy extends beyond pharmacology. Its structural versatility makes it an ideal candidate for material science applications. For instance, researchers have explored its use as a building block in the synthesis of advanced polymers and nanomaterials. The incorporation of this compound into polymer matrices has resulted in materials with enhanced mechanical properties and thermal stability. This dual functionality underscores the compound's importance across multiple scientific disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of 5-(4-fluorophenyl)methoxy's properties. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns. These computational studies have been instrumental in predicting the compound's behavior under various reaction conditions, thereby aiding in the design of more efficient synthetic routes.

In conclusion, 5-(4-fluorophenyl)methoxy is a multifaceted compound with significant implications across diverse fields. Its unique structure, coupled with its versatile reactivity and promising biological activity, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the development of novel drugs and advanced materials.